Cas no 26621-43-2 (2H-Tetrazole, 2-methyl-5-nitro-)

• Product Name: 2H-Tetrazole, 2-methyl-5-nitro-
• CAS No: 26621-43-2
• MF: C₂H₃N₅O₂
• MW: 129.077518701553
• CID: 237779
• PubChem ID: 12695803
• Update Time: 2025-04-19

2H-Tetrazole, 2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole, 2-methyl-5-nitro-
• 2-methyl-5-nitrotetrazole
• 2H-Tetrazole,2-methyl-5-nitro
• 2-Methyl-5-nitro-2H-tetrazol
• 2-methyl-5-nitro-2H-tetrazole
• 2-Methyl-5-nitrotetrazol
• DTXSID30507178
• 26621-43-2
• SCHEMBL2210336

• Inchi： 1S/C2H3N5O2/c1-6-4-2(3-5-6)7(8)9/h1H3
• InChI Key： HLNJTCBBFLMKLN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1N=NN(C)N=1)=O

Computed Properties

• Exact Mass: 129.02900
• Monoisotopic Mass: 129.02867436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• PSA: 89.42000
• LogP: -0.35850